
Commercial Availability and Technical
Applications of Olaparib-d4: A Guide for

Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Olaparib-d4

Cat. No.: B10778731 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the commercial sources,

availability, and key applications of Olaparib-d4, a deuterated internal standard essential for

the accurate quantification of the PARP inhibitor Olaparib. This document is intended for

researchers, scientists, and drug development professionals engaged in preclinical and clinical

studies involving Olaparib.

Introduction to Olaparib and the Role of a
Deuterated Standard
Olaparib is a potent inhibitor of poly(ADP-ribose) polymerase (PARP) enzymes, PARP1 and

PARP2, which play a critical role in DNA repair.[1] By blocking the repair of DNA single-strand

breaks, Olaparib leads to the accumulation of cytotoxic double-strand breaks in cancer cells

with deficiencies in the homologous recombination repair pathway, a concept known as

synthetic lethality. This targeted therapy has shown significant efficacy in the treatment of

various cancers, including those with BRCA1/2 mutations.

Accurate quantification of Olaparib in biological matrices is paramount for pharmacokinetic and

pharmacodynamic (PK/PD) studies. Olaparib-d4, a stable isotope-labeled analog of Olaparib,

serves as an ideal internal standard for mass spectrometry-based bioanalytical methods such

as liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its use ensures high
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precision and accuracy by correcting for variations in sample preparation and instrument

response.

Commercial Sources and Availability of Olaparib-d4
Olaparib-d4 is available from several commercial suppliers specializing in research chemicals

and stable isotope-labeled compounds. The following table summarizes the key information

from prominent vendors. Please note that pricing and availability are subject to change and

should be confirmed directly with the suppliers.

Supplier
Catalog
Number

Purity
Available
Quantities

Price (USD)

Cayman

Chemical
9002700

≥99% deuterated

forms (d1-d4)
1 mg $262.00

MedChemExpres

s
HY-10162S3 98.59% 1 mg, 5 mg

$450 (1 mg),

$1580 (5 mg)

Aquigen Bio

Sciences
AQ-O002148

High-quality

reference

standard

Inquire Inquire

Simson Pharma O490003 High-quality
Custom

Synthesis
Inquire

Veeprho DVE001144 High-quality Inquire Inquire

Experimental Protocols: Quantification of Olaparib
using Olaparib-d4 by LC-MS/MS
The use of Olaparib-d4 as an internal standard is crucial for the development of robust and

reliable bioanalytical methods for Olaparib quantification. Below is a generalized LC-MS/MS

protocol based on published methodologies. Researchers should optimize these parameters

for their specific instrumentation and matrix.

Sample Preparation (Liquid-Liquid Extraction)
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To 50 µL of plasma sample, add 10 µL of Olaparib-d4 internal standard working solution

(concentration to be optimized based on expected Olaparib levels).

Add 200 µL of a precipitation/extraction solvent (e.g., acetonitrile or a mixture of acetonitrile

and methanol, 70:30 v/v).

Vortex the mixture for 10 seconds to precipitate proteins and extract the analyte.

Centrifuge the samples at high speed (e.g., 16,200 RCF) for 10 minutes at 4°C to pellet the

precipitated proteins.

Transfer the supernatant to a clean tube for LC-MS/MS analysis.

Liquid Chromatography Conditions
Column: A C18 reversed-phase column is typically used (e.g., Waters Symmetry Shield C18,

4.6 mm x 50 mm, or Phenomenex Gemini C18, 2.1 mm x 150 mm, 3 µm).[2]

Mobile Phase A: 10 mM Ammonium Formate or Ammonium Bicarbonate in water, pH

adjusted to 4.2 with formic acid.[2]

Mobile Phase B: Acetonitrile.

Gradient Elution: A gradient elution is employed to achieve optimal separation. A typical

gradient might start at a low percentage of Mobile Phase B, ramp up to a high percentage to

elute the analytes, and then return to initial conditions for column re-equilibration.

Flow Rate: Typically in the range of 0.4 - 1.0 mL/min.

Injection Volume: 10 - 20 µL.

Mass Spectrometry Conditions
Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.[2]

Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

MRM Transitions:
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Olaparib: m/z 435.2 → 367.0 (quantifier) and other product ions for confirmation.

Olaparib-d4: The precursor ion will be shifted by +4 Da (m/z 439.2), and the product ion

will depend on the position of the deuterium labels. The exact transition should be

determined by direct infusion of the Olaparib-d4 standard.

Instrument Parameters: Parameters such as ion source voltage, source temperature,

collision energy, and entrance potential should be optimized for the specific mass

spectrometer being used.[2]

Signaling Pathway and Mechanism of Action
Olaparib exerts its therapeutic effect by inhibiting PARP enzymes, which are central to the Base

Excision Repair (BER) pathway responsible for repairing DNA single-strand breaks (SSBs).

The following diagram illustrates this mechanism.
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Caption: Mechanism of action of Olaparib via PARP inhibition.

In cells with functional homologous recombination (HR), double-strand breaks can be

effectively repaired, leading to cell survival. However, in cancer cells with deficient HR
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pathways (e.g., due to BRCA1/2 mutations), these DSBs cannot be properly repaired, resulting

in genomic instability and subsequent cell death.

Conclusion
Olaparib-d4 is a critical tool for the accurate and precise quantification of Olaparib in research

and clinical settings. Its commercial availability from multiple suppliers ensures accessibility for

the scientific community. The provided experimental guidelines offer a starting point for the

development of robust bioanalytical methods. A thorough understanding of Olaparib's

mechanism of action, facilitated by tools like signaling pathway diagrams, is essential for the

continued development and application of this important targeted therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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